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Compound of Interest

Compound Name: Dithiane diol

Cat. No.: B096902 Get Quote

An In-Depth Technical Guide on the Solubility of 1,4-Dithiane-2,5-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dithiane-2,5-diol (CAS No. 40018-26-6) is a versatile heterocyclic compound recognized as

the stable, cyclic dimer of α-mercaptoacetaldehyde.[1] Its unique structure, featuring a six-

membered ring with two sulfur atoms and two hydroxyl groups, makes it a valuable synthon in

organic synthesis, particularly for constructing sulfur-containing heterocycles.[1] Its application

in the synthesis of pharmaceuticals, such as the antiviral drug Lamivudine, highlights its

importance in the drug development pipeline.[1] Understanding the solubility of this compound

in various solvents is critical for its application in synthesis, purification, and formulation. This

guide provides a comprehensive overview of the available solubility data for 1,4-dithiane-2,5-

diol in water and common organic solvents, detailed experimental protocols for solubility

determination, and a logical workflow for these procedures.

Physicochemical Properties
A brief summary of the key physicochemical properties of 1,4-dithiane-2,5-diol is presented

below:
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Property Value

IUPAC Name 1,4-dithiane-2,5-diol

Synonyms
2,5-Dihydroxy-1,4-dithiane,

Mercaptoacetaldehyde dimer

CAS Number 40018-26-6

Molecular Formula C₄H₈O₂S₂

Molecular Weight 152.24 g/mol

Appearance
White to pale yellow crystalline powder/solid[1]

[2]

Melting Point 130 °C (with decomposition)[1][3][4]

Solubility Data
The solubility of 1,4-dithiane-2,5-diol is influenced by the two polar hydroxyl groups, which

allow for hydrogen bonding, and the dithiane ring. The following tables summarize the available

quantitative and qualitative solubility data.

Quantitative Solubility Data
Quantitative solubility data for 1,4-dithiane-2,5-diol is primarily available for water. There is

some variation in the reported values, which may be attributed to different experimental

methods or the use of estimations. The most reliable data appears to be from a study following

OECD Test Guideline 105.
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Solvent Temperature Solubility Method Reference(s)

Water 20 °C 5.17 g/L
OECD Test

Guideline 105
[5]

Water 20 °C 3.9 g/L (0.39%) - [3][6][7]

Water 25 °C ~930 g/L Estimated [2]

Water - 79.1 g/L
Predicted

(ALOGPS)
[8]

Qualitative Solubility Data
For organic solvents, the available information is largely qualitative. The compound's polar

nature suggests higher solubility in polar solvents.
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Solvent/Solvent
Class

Solubility Notes Reference(s)

Alcohol Soluble

General term,

includes solvents like

ethanol and methanol.

[2][9]

Polar Organic

Solvents

Moderately Soluble /

Soluble

Consistent with the

presence of two

hydroxyl groups.

[1][6]

Ethanol
Soluble (at least when

heated)

Used as a reaction

solvent at 80°C.
[10]

Chloroform (CHCl₃) Potentially Soluble

Copolymers made

from the diol are

soluble in CHCl₃.

[11][12]

Dimethylformamide

(DMF)
Potentially Soluble

Copolymers made

from the diol are

soluble in DMF.

[12]

Tetrahydrofuran (THF) Potentially Soluble

Copolymers made

from the diol are

soluble in THF.

[12]

Acetone
Potentially Partially

Soluble

Copolymers made

from the diol are

partially soluble in

acetone.

[11]

Experimental Protocol for Solubility Determination
The following is a generalized, detailed methodology for determining the solubility of a solid

compound like 1,4-dithiane-2,5-diol in an organic solvent. This protocol is a synthesis of

standard laboratory procedures.[13][14]

Objective
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To quantitatively determine the solubility of 1,4-dithiane-2,5-diol in a specific organic solvent at

a controlled temperature.

Materials and Equipment
1,4-Dithiane-2,5-diol (high purity)

Selected organic solvent(s) (analytical grade)

Analytical balance (readable to ±0.1 mg)

Vials or test tubes with secure caps

Thermostatic shaker bath or magnetic stirrer with hotplate

Calibrated thermometer or temperature probe

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Filtration apparatus (if required)

Oven for drying

Procedure: Isothermal Equilibrium Method
Preparation: Add an excess amount of 1,4-dithiane-2,5-diol to a series of vials. The excess

solid is crucial to ensure that a saturated solution is achieved.

Solvent Addition: Accurately add a known volume or mass of the desired organic solvent to

each vial.

Equilibration:

Securely cap the vials and place them in a thermostatic shaker bath set to the desired

temperature (e.g., 25 °C).
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Allow the mixtures to shake/stir for a sufficient period to reach equilibrium. This can range

from several hours to over 24 hours. A preliminary kinetics study can determine the

optimal equilibration time.

Phase Separation:

Once equilibrium is reached, stop the agitation and allow the vials to rest in the

thermostatic bath for several hours to allow the excess solid to settle.

This step is critical to avoid contamination of the liquid phase with undissolved solid.

Sample Collection:

Carefully withdraw a known volume of the clear, supernatant (saturated solution) using a

pre-warmed pipette or syringe to prevent premature crystallization upon cooling.

Immediately filter the sample through a syringe filter (also pre-warmed to the experimental

temperature if possible) into a pre-weighed vial.

Solvent Evaporation and Mass Determination:

Accurately weigh the vial containing the filtered saturated solution.

Carefully evaporate the solvent from the vial under reduced pressure or in a fume hood.

An oven set to a moderate temperature (e.g., 50-60 °C) can be used to ensure all solvent

is removed, provided the compound is thermally stable at that temperature.

Once the dissolved solid is completely dry, reweigh the vial. The difference in mass

corresponds to the mass of 1,4-dithiane-2,5-diol that was dissolved in the collected

volume of solvent.

Calculation of Solubility:

Calculate the solubility using the determined mass of the dissolved solid and the volume of

the solvent. The results are typically expressed in g/L, mg/mL, or mol/L.

Solubility (g/L) = (Mass of dissolved solid in g) / (Volume of solvent sample in L)
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Safety Precautions
Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for 1,4-dithiane-2,5-diol and the specific solvents being

used before starting any experimental work.[5]

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining solubility can be visualized using

the following diagram.

Caption: Workflow for determining the solubility of 1,4-dithiane-2,5-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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